Cas no 1807316-63-7 (3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid)

3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid is a specialized organic compound featuring a cinnamic acid backbone substituted with a bromo-oxopropyl group and a cyanomethyl moiety. This structure imparts reactivity suitable for applications in synthetic organic chemistry, particularly as an intermediate in the preparation of more complex molecules. The presence of both bromine and carbonyl functionalities allows for selective transformations, such as nucleophilic substitutions or condensation reactions, while the cyanomethyl group offers additional versatility in further derivatization. Its well-defined molecular architecture makes it valuable for pharmaceutical or materials science research, where precise functionalization is required. The compound is typically handled under controlled conditions due to its reactive groups.
3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid structure
1807316-63-7 structure
Product Name:3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
CAS No:1807316-63-7
MF:C14H12BrNO3
MW:322.15398311615
CID:4948881
Update Time:2025-06-12

3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
    • Inchi: 1S/C14H12BrNO3/c15-9-12(17)8-11-3-1-2-10(4-5-14(18)19)13(11)6-7-16/h1-5H,6,8-9H2,(H,18,19)/b5-4+
    • InChI Key: YECJEMJKEZZVCE-SNAWJCMRSA-N
    • SMILES: BrCC(CC1C=CC=C(/C=C/C(=O)O)C=1CC#N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 410
  • XLogP3: 1.9
  • Topological Polar Surface Area: 78.2

3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015016387-250mg
3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
1807316-63-7 97%
250mg
$499.20 2023-09-02
Alichem
A015016387-500mg
3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
1807316-63-7 97%
500mg
$815.00 2023-09-02
Alichem
A015016387-1g
3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid
1807316-63-7 97%
1g
$1475.10 2023-09-02

Additional information on 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid

3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic Acid (CAS No. 1807316-63-7): An Emerging Compound in Medicinal Chemistry

3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid (CAS No. 1807316-63-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cinnamic acids, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of a bromo group and a cyano substituent in its structure adds to its complexity and versatility, making it a promising candidate for further research and development.

The chemical structure of 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid is characterized by a cinnamic acid backbone with a brominated propionyl moiety and a cyanoethyl substituent. The bromo group introduces halogen bonding capabilities, which can enhance the compound's interactions with biological targets. The cyano group, on the other hand, provides additional electronic effects and can influence the compound's solubility and metabolic stability. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent studies have highlighted the potential of 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This effect is attributed to its ability to modulate key signaling pathways involved in inflammation, such as NF-κB and MAPK.

In addition to its anti-inflammatory properties, 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid has also shown promise as an antioxidant agent. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disorders and neurodegenerative conditions. Research has demonstrated that this compound can effectively scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This dual action as an anti-inflammatory and antioxidant makes it a valuable candidate for the development of multifunctional drugs.

The anticancer potential of 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid has also been explored in several preclinical studies. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and leukemia cells. The mechanism of action involves the modulation of cell cycle progression and the activation of apoptotic pathways. Furthermore, preliminary in vivo studies have indicated that this compound can inhibit tumor growth in animal models without significant toxicity.

The pharmacokinetic properties of 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid are another important aspect of its evaluation as a potential therapeutic agent. Studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability, which are crucial for its clinical development. Additionally, its low toxicity profile makes it a promising candidate for long-term use in chronic conditions.

In conclusion, 3-(3-Bromo-2-oxopropyl)-2-(cyanomethyl)cinnamic acid (CAS No. 1807316-63-7) represents an exciting advancement in medicinal chemistry with potential applications in inflammation, oxidative stress, and cancer therapy. Ongoing research continues to unravel its mechanisms of action and optimize its therapeutic potential. As more data becomes available, this compound may pave the way for the development of novel drugs targeting multiple disease pathways.

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